![molecular formula C19H12N6O5 B6355413 5-(1-Aza-2-(6-nitrobenzo[3,4-d]1,3-dioxolan-5-yl)vinyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile CAS No. 1274948-01-4](/img/structure/B6355413.png)
5-(1-Aza-2-(6-nitrobenzo[3,4-d]1,3-dioxolan-5-yl)vinyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile
Description
5-(1-Aza-2-(6-nitrobenzo[3,4-d]1,3-dioxolan-5-yl)vinyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile is a useful research compound. Its molecular formula is C19H12N6O5 and its molecular weight is 404.3 g/mol. The purity is usually 95%.
The exact mass of the compound 5-(1-Aza-2-(6-nitrobenzo[3,4-d]1,3-dioxolan-5-yl)vinyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile is 404.08691750 g/mol and the complexity rating of the compound is 862. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for the compound involves the condensation of 6-nitrobenzo[3,4-d]1,3-dioxole-5-carbaldehyde with 1-aza-2-(vinyl)pyridinium chloride followed by the reaction with 4-amino-2-phenyl-1H-1,3-diazine-3-carbonitrile.
Starting Materials
6-nitrobenzo[3,4-d]1,3-dioxole-5-carbaldehyde, 1-aza-2-(vinyl)pyridinium chloride, 4-amino-2-phenyl-1H-1,3-diazine-3-carbonitrile
Reaction
Step 1: Condensation of 6-nitrobenzo[3,4-d]1,3-dioxole-5-carbaldehyde with 1-aza-2-(vinyl)pyridinium chloride in the presence of a base such as potassium carbonate to form 5-(1-Aza-2-(6-nitrobenzo[3,4-d]1,3-dioxolan-5-yl)vinyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbaldehyde., Step 2: Reduction of the aldehyde group in the product of step 1 to an alcohol using a reducing agent such as sodium borohydride., Step 3: Cyclization of the alcohol group in the product of step 2 to form the desired compound, 5-(1-Aza-2-(6-nitrobenzo[3,4-d]1,3-dioxolan-5-yl)vinyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile, using a cyclization agent such as phosphorus oxychloride.
properties
IUPAC Name |
6-amino-5-[(6-nitro-1,3-benzodioxol-5-yl)methylideneamino]-2-oxo-1-phenylpyrimidine-4-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12N6O5/c20-8-13-17(18(21)24(19(26)23-13)12-4-2-1-3-5-12)22-9-11-6-15-16(30-10-29-15)7-14(11)25(27)28/h1-7,9H,10,21H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKJZYVBVCZQZJT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C(=C2)C=NC3=C(N(C(=O)N=C3C#N)C4=CC=CC=C4)N)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12N6O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(1-Aza-2-(6-nitrobenzo[3,4-d]1,3-dioxolan-5-yl)vinyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile | |
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